Cas no 1141889-26-0 (1-(4-Pyridinomethyl)pyrazole-4-boronic Acid)

• Product Name: 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid
• CAS No: 1141889-26-0
• MF: C₉H₁₀BN₃O₂
• MW: 203.005601406097
• MDL: MFCD12756416
• CID: 857766
• Update Time: 2026-04-29

1-(4-Pyridinomethyl)pyrazole-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Pyridinomethyl)pyrazole-4-boronic acid
• 1-(pyridin-4-ylmethyl)-1H-pyrazol-4-ylboronic acid
• 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid

• MDL： MFCD12756416

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid

Comprehensive Overview of 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid (CAS No. 1141889-26-0)

1-(4-Pyridinomethyl)pyrazole-4-boronic Acid (CAS No. 1141889-26-0) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a pyridine and pyrazole ring, enhances its reactivity and applicability in designing novel drug candidates and functional materials.

The growing demand for boronic acid-based compounds like 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid is driven by their role in targeted drug delivery and bioconjugation. Researchers are increasingly exploring its potential in cancer therapeutics, particularly in proteasome inhibition and kinase modulation. Recent studies highlight its utility in developing small-molecule inhibitors for diseases such as Alzheimer's and diabetes, aligning with the current focus on precision medicine and personalized therapies.

In the realm of green chemistry, 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid is gaining traction due to its compatibility with sustainable synthesis protocols. Its ability to facilitate C-C bond formation under mild conditions reduces the need for toxic catalysts, addressing the industry's shift toward eco-friendly processes. This aligns with the rising popularity of search terms like "green synthesis of boronic acids" and "sustainable pharmaceutical intermediates."

From a commercial perspective, the compound's stability and solubility profile make it a preferred choice for high-throughput screening (HTS) in drug discovery. Its boronate ester formation capability is also exploited in sensor development, particularly for detecting biomarkers and environmental pollutants. These applications resonate with trending topics such as "biomarker detection technologies" and "advanced diagnostic tools."

Quality control of 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid is critical, with analytical techniques like HPLC and NMR ensuring purity >98%. Suppliers often emphasize batch-to-batch consistency, a key concern for researchers searching for "reliable boronic acid suppliers" or "CAS 1141889-26-0 specifications." Proper storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in forums, reflecting user interest in "handling moisture-sensitive reagents."

Future research directions for this compound include its integration into metal-organic frameworks (MOFs) for catalysis and drug encapsulation, as well as its role in photodynamic therapy. Such innovations are likely to dominate queries like "emerging applications of pyrazole boronic acids" and "next-gen drug delivery systems." With its multifaceted utility, 1-(4-Pyridinomethyl)pyrazole-4-boronic Acid remains a compound of significant scientific and industrial relevance.